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Introduction
Neutron scattering is an indispensable experimental technique for probing the microscopic

structure and dynamics of materials.[1][2] Due to the unique properties of the neutron—it

possesses a magnetic moment, has no charge, and its energy and wavelength can be

matched to atomic-scale excitations and distances—it is an ideal probe for condensed matter

systems.[3] In the study of quantum fluids, particularly liquid Helium-4 (⁴He), neutron scattering

has been pivotal. It provides direct experimental access to the elementary excitations and has

been instrumental in verifying the theoretical predictions of Landau regarding the phonon-roton

dispersion curve, a hallmark of superfluidity.[2]

Liquid ⁴He exhibits a phase transition from a normal fluid (He-I) to a superfluid (He-II) below the

lambda point (Tλ ≈ 2.17 K at saturated vapor pressure).[3] This superfluid phase is a

macroscopic quantum state characterized by frictionless flow and unique thermal properties.

These properties are intrinsically linked to the spectrum of its elementary excitations. These

application notes provide an overview of the primary neutron scattering techniques used to

study liquid ⁴He and offer generalized protocols for conducting such experiments.

Fundamental Concepts
The primary quantity measured in an inelastic neutron scattering experiment is the double

differential scattering cross-section, which is directly proportional to the dynamic structure
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factor, S(Q, ω). This function describes the probability that a neutron will scatter from the

sample by transferring a momentum Q and an energy ħω.

Dynamic Structure Factor S(Q, ω): This function contains all the information about the spatial

and temporal correlations of the atoms in the liquid.[1] In liquid ⁴He, S(Q, ω) shows distinct

features corresponding to different types of excitations.

Elementary Excitations: In superfluid ⁴He, the elementary excitations are well-defined and

were famously predicted by Landau. The energy-momentum relationship of these

excitations, known as the dispersion curve, has been extensively mapped out by neutron

scattering.[1][4]

Phonons: At low momentum transfer (Q), the excitations are long-wavelength density

fluctuations, or phonons, with a linear dispersion relation E = cQ, where c is the speed of

sound.

Maxons and Rotons: At higher Q, the dispersion curve has a local maximum (the maxon)

and a local minimum (the roton). The roton minimum occurs at a wavevector QR ≈ 1.9 Å⁻¹

and an energy gap Δ.[1] Feynman and Cohen proposed that rotons are quantum-

mechanical analogues of microscopic "smoke rings".[1]

The relationship between the incident neutron wavevector (kᵢ), the scattered neutron

wavevector (k₟), and the momentum transfer (Q) is illustrated by the scattering triangle.

Neutron Scattering Kinematics

 kᵢ (Incident Neutron)

 k₟ (Scattered Neutron)

 Q = kᵢ - k₟ (Momentum Transfer)
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Caption: The neutron scattering triangle, illustrating momentum conservation.

Neutron Scattering Techniques and Protocols
Three primary neutron scattering techniques are employed to study different aspects of liquid

⁴He.

INS is the principal method for determining the dynamic structure factor S(Q, ω) and mapping

the phonon-roton dispersion curve.

Experimental Protocol:

Sample Preparation and Environment:

The ⁴He sample is condensed into a sealed sample cell, typically made of aluminum. The

cell dimensions are chosen to minimize multiple scattering.[1] For example, a cell with a

radius of 0.5 cm and absorbing cadmium disks spaced every 1 cm can be used for a liquid

⁴He density of 0.145 g/cc.[1]

The sample cell is placed in a cryostat capable of reaching temperatures below the

lambda point (e.g., 1.1 - 1.5 K).[3][5] Temperature and pressure must be precisely

controlled and monitored.[6]

Instrumentation:

Experiments are performed on either time-of-flight (TOF) spectrometers (e.g., DCS, IN4C,

IN5) or triple-axis spectrometers (TAS).[1][3][7]

TOF Spectrometers: A pulsed, monochromatic neutron beam strikes the sample. The final

energy of the scattered neutrons is determined by measuring their time of flight to an array

of detectors at various scattering angles.[1][3]

TAS Spectrometers: A continuous monochromatic beam is used. A crystal analyzer is used

to select the final energy of neutrons scattered at a specific angle.

Data Acquisition:
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Scattering intensity is measured over a wide range of Q and ω values to map out the S(Q,

ω).

Measurements are typically taken at various temperatures (both above and below Tλ) and

pressures to study the evolution of the excitations.[5][6]

Background measurements (e.g., empty sample can) and measurements of a vanadium

standard (for detector efficiency calibration) are essential.

Data Analysis:

The raw data are corrected for background, detector efficiency, and sample absorption.

The corrected data are transformed into the dynamic structure factor S(Q, ω).[8]

The S(Q, ω) is analyzed to extract the dispersion relation (peak positions), energy widths

(lifetimes), and intensities of the elementary excitations.[9] The one-phonon component is

often fitted using a damped harmonic oscillator function convoluted with the instrumental

resolution.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/230957415_Inelastic_neutron_scattering_spectra_and_roton-roton_interactions_in_liquid_helium-4
https://www.researchgate.net/publication/237352693_Neutron_scattering_studies_of_the_dynamic_structure_of_liquid_4He
https://pmc.ncbi.nlm.nih.gov/articles/PMC9174257/
https://pubs.aip.org/aip/ltp/article-pdf/23/5/374/11104895/374_1_online.pdf
https://pubs.aip.org/aip/ltp/article-pdf/23/5/374/11104895/374_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inelastic Neutron Scattering (INS) Workflow

Start: Define T, P

Prepare ⁴He Sample
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(Background, Efficiency)

Transform to S(Q, ω)

Analyze S(Q, ω)
(Dispersion, Linewidths)

End: Excitation Spectrum
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Caption: Generalized workflow for an INS experiment on liquid ⁴He.
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DINS is used to probe the single-particle momentum distribution, n(p), of the helium atoms.

This is particularly important for estimating the Bose-Einstein condensate fraction, which is the

fraction of atoms in the p=0 ground state in the superfluid phase.[10]

Experimental Protocol:

Principle: DINS operates in the limit of very high momentum transfer (Q) and energy transfer

(ω). In this regime, the scattering event approaches the impulse approximation, where the

neutron scatters off a single He atom as if it were a free particle. The width of the scattering

peak is then directly related to the momentum distribution of the atoms.[10]

Instrumentation: These experiments require high-energy neutrons and are typically

performed at spallation neutron sources.

Data Acquisition: Measurements are performed at high Q (e.g., Q > 20 Å⁻¹).[10] Data is

collected at temperatures both above and below Tλ to compare the momentum distribution in

the normal and superfluid phases.

Data Analysis: The scattering in the superfluid phase is distinctly non-Gaussian, with extra

intensity at the peak's center, which is consistent with the presence of a Bose condensate.

[10] By fitting the scattering function, the average kinetic energy per atom and the

condensate fraction can be determined.[10]

SANS probes structures on a larger length scale by measuring scattering at very small angles.

In liquid ⁴He, it provides information on the character of thermal fluctuations.[2]

Experimental Protocol:

Principle: SANS measures the static structure factor S(Q) in the low Q regime (typically Q <

1 Å⁻¹). The scattering at zero angle, S(0), is related to the isothermal compressibility of the

fluid.

Data Acquisition: Measurements are performed at various temperatures spanning the λ-

transition.[2]

Data Analysis: The angular distribution of scattered neutrons reveals changes in the pairwise

correlation function. Below the λ-point, scattering on quantum fluctuations becomes
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significant, whereas at higher temperatures, the scattering is well-described by classical

thermal density fluctuations.[2]

Quantitative Data Summary
The following tables summarize key parameters of liquid ⁴He determined from various neutron

scattering experiments.

Table 1: Phonon-Roton Dispersion Curve Parameters at Saturated Vapor Pressure (SVP)

Parameter Symbol
Value (T ≈ 1.1 - 1.2
K)

Reference

Roton Energy Gap Δ/kB 8.65 ± 0.04 K [1] (implied)

Roton Wavevector QR 1.92 Å⁻¹ [1] (implied)

Maxon Energy Emax/kB 13.9 K [1] (implied)

Maxon Wavevector Qmax 1.1 Å⁻¹ [1]

End of Spectrum

Wavevector
Qc ~3.5 Å⁻¹ [5]

Table 2: Pressure Dependence of Excitation Features (T = 1.1 - 1.2 K)

Pressure (MPa
/ atm)

Feature
Wavevector
(Q)

Observation Reference

0.007 (SVP)
'One-phonon'

peak

11.3 nm⁻¹ (1.13

Å⁻¹)
High Intensity [6]

2.4 (~24 atm)
'One-phonon'

peak

11.3 nm⁻¹ (1.13

Å⁻¹)

Intensity reduced

by ~50%
[6]

1.4 atm 'One-phonon' 2.7 - 3.5 Å⁻¹ Energy < 2Δ [5]

15.0 atm 'One-phonon' 2.7 - 3.5 Å⁻¹ Energy > 2Δ [5]

24.3 atm 'One-phonon' 2.7 - 3.5 Å⁻¹ Energy > 2Δ [5]
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Table 3: Multi-excitation Features

Temperatur
e (K)

Pressure
Wavevector
(Q)

Feature
Observatio
n

Reference

1.2 SVP
3.0 nm⁻¹ (0.3

Å⁻¹)

'Multiphonon'

peak

Sharp,

symmetrical
[6]

1.1 ~1 atm ~1.0 Å⁻¹
Two-roton

peak

Binding

energy est.

0.22 K

[5]

Logical Relationships and Scattering Regimes
The dynamic structure factor S(Q, ω) of superfluid ⁴He is dominated by different scattering

processes depending on the energy transfer.

Structure of S(Q, ω) in Superfluid ⁴He

Dynamic Structure Factor
S(Q, ω)

Single-Excitation Peak
(Sharp 'one-phonon' peak)

Dominant Feature

Multi-Excitation Continuum
(Broad background)

Underlying Feature

Provides:
- Phonon-Roton Dispersion

- Excitation Lifetimes

Interference between
single and multi-phonon processes

Provides:
- Information on interactions

- Evidence of roton-roton coupling

Click to download full resolution via product page

Caption: Components of the dynamic structure factor in superfluid ⁴He.
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These notes provide a foundational guide for researchers interested in applying neutron

scattering techniques to the study of liquid Helium-4. The detailed protocols and summarized

data serve as a starting point for experimental design and data interpretation in this fascinating

field of quantum condensed matter physics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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